Cas no 73855-68-2 ( )

  structure
  structure
Product Name: 
CAS No:73855-68-2
MF:C15H28N2O
MW:252.395624160767
CID:978576
PubChem ID:52654
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 4-[3-(1,3,3a,4,5,6,7,7a-octahydroisoindol-2-yl)propyl]morpholine
    • 1H-Isoindole, octahydro-2-(3-(4-morpholinyl)propyl)-
    • 1H-Isoindole, octahydro-2-[3-(4-morpholinyl)propyl]-
    • 2-(3-morpholino-propyl)-(3ar,7ac)-octahydro-isoindole
    • 8-(3-Morpholinopropyl)-8-azabicyclo(4.3.0)nonane
    • 8-(3-Morpholinopropyl)-8-azabicyclo[4.3.0]nonane
    • 8-AZABICYCLO(4.3.0)NONANE, 8-(3-MORPHOLINOPROPYL)-
    • 8-Azabicyclo[4.3.0]nonane, 8-(3-morpholinopropyl)-
    • AC1L1DBN
    • BRN 0006115
    • NSC-220118
    • DTXSID60994996
    • NSC220118
    • NSC 220118
    • 73855-68-2
    • 4-27-00-00414 (Beilstein Handbook Reference)
    • 2-[3-(Morpholin-4-yl)propyl]octahydro-1H-isoindole
    • WLN: T56 CNTJ C3- AT6N DOTJ
    •  
    • Inchi: 1S/C15H28N2O/c1-2-5-15-13-17(12-14(15)4-1)7-3-6-16-8-10-18-11-9-16/h14-15H,1-13H2
    • InChI Key: RIRPALZBRVUNDU-UHFFFAOYSA-N
    • SMILES: O1CCN(CC1)CCCN1CC2CCCCC2C1

Computed Properties

  • Exact Mass: 252.22034
  • Monoisotopic Mass: 252.220163521g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 15.7Ų

Experimental Properties

  • PSA: 15.71
  • LogP: 1.70650
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